Cas no 587-47-3 (Ethyl 2-(3-fluorophenyl)acetate)
Ethyl 2-(3-fluorophenyl)acetate is a fluorinated aromatic ester widely used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include a stable molecular structure due to the fluorine substitution at the meta position, which enhances reactivity in coupling and condensation reactions. The ethyl ester group provides favorable solubility in organic solvents, facilitating its use in diverse synthetic applications. This compound is particularly valuable in the preparation of fluorinated analogs of biologically active molecules, where the fluorine moiety can improve metabolic stability and binding affinity. High purity grades are available to meet stringent research and industrial requirements.
587-47-3 structure
Product Name:Ethyl 2-(3-fluorophenyl)acetate
CAS No:587-47-3
MF:C10H11FO2
MW:182.191546678543
MDL:MFCD11555043
CID:1036059
PubChem ID:11735538
Update Time:2025-06-30
Ethyl 2-(3-fluorophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 2-(3-fluorophenyl)acetate
- 3-fluorophenylacetic acid ethyl ester
- Benzeneacetic acid,3-fluoro-,ethyl ester
- ethyl2-(3-fluorophenyl)acetate
- ethyl 3-fluorophenylacetate
- Ethyl (3-fluorophenyl)acetate
- PCRDXLQMKAJOMZ-UHFFFAOYSA-N
- 8719AB
- RP24328
- (3-Fluorophenyl)acetic acid ethyl ester
- AK115566
- Benzeneacetic acid, 3-fluoro-, ethyl ester
- AS-60136
- AB7209
- CS-0151602
- SCHEMBL2485584
- DTXSID80471294
- 587-47-3
- AKOS008949033
- J-520601
-
- MDL： MFCD11555043
- Inchi： 1S/C10H11FO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
- InChI Key： PCRDXLQMKAJOMZ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)CC(=O)OCC
Computed Properties
- Exact Mass: 182.07400
- Monoisotopic Mass: 182.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 26.3
Experimental Properties
- Density: 1.118
- Boiling Point: 223.97°C at 760 mmHg
- Flash Point: 86.882°C
- Refractive Index: 1.487
- PSA: 26.30000
- LogP: 1.93130
Ethyl 2-(3-fluorophenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VC864-200mg |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 98% | 200mg |
55.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VC864-1g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 98% | 1g |
127.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-VC864-5g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 98% | 5g |
444.0CNY | 2021-07-15 | |
| Alichem | A019121568-10g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 95% | 10g |
$545.40 | 2023-09-01 | |
| Alichem | A019121568-25g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 95% | 25g |
$1053.64 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E895628-1g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 98% | 1g |
￥923.40 | 2022-01-12 | |
| Apollo Scientific | PC907941-1g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 95% | 1g |
£210.00 | 2025-02-22 | |
| Apollo Scientific | PC907941-5g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 95% | 5g |
£630.00 | 2025-02-22 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E895628-5g |
Ethyl 2-(3-fluorophenyl)acetate |
587-47-3 | 98% | 5g |
￥1,847.70 | 2022-01-12 | |
| eNovation Chemicals LLC | D750434-1g |
Ethyl2-(3-fluorophenyl)acetate |
587-47-3 | 98% | 1g |
$100 | 2024-06-06 |
Ethyl 2-(3-fluorophenyl)acetate Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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